Cas no 71034-44-1 (2-amino-N-ethyl-N-methylacetamide)

• Product Name: 2-amino-N-ethyl-N-methylacetamide
• CAS No: 71034-44-1
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 4657573
• PubChem ID: 15338205
• Update Time: 2025-05-19

2-amino-N-ethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-N-methylacetamide
• 2-amino-N-ethyl-N-methyl-acetamide

• Inchi： 1S/C5H12N2O/c1-3-7(2)5(8)4-6/h3-4,6H2,1-2H3
• InChI Key： WBMJXASBKMWZQP-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.5
• XLogP3: -0.8
• Topological Polar Surface Area: 46.3

Additional information on 2-amino-N-ethyl-N-methylacetamide

Professional Introduction to Compound with CAS No. 71034-44-1 and Product Name: 2-amino-N-ethyl-N-methylacetamide

The compound with the CAS number 71034-44-1 is a significant chemical entity in the field of pharmaceuticals and biotechnology. Its product name, 2-amino-N-ethyl-N-methylacetamide, provides a precise identification of its molecular structure and properties. This compound has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The detailed exploration of this molecule not only highlights its structural attributes but also delves into the latest research findings that underscore its importance.

The molecular formula of 2-amino-N-ethyl-N-methylacetamide can be represented as C₅H₁₁NO₂, indicating a relatively simple yet functionally rich structure. This amide derivative features an amino group at the second carbon position, flanked by an ethyl and a methyl substituent on the nitrogen atom. Such structural motifs are commonly encountered in biologically active compounds, making this molecule a candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on amide-based compounds due to their broad spectrum of biological activities. 2-amino-N-ethyl-N-methylacetamide has been studied for its potential role as an intermediate in the synthesis of more complex pharmacophores. The presence of both primary and secondary amine functionalities allows for diverse chemical modifications, enabling the development of novel therapeutic agents. For instance, modifications at the nitrogen atoms can lead to derivatives with enhanced solubility or binding affinity to biological targets.

One of the most compelling aspects of 2-amino-N-ethyl-N-methylacetamide is its utility in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. The structural framework of this compound provides a scaffold for creating peptidomimetics that can interact with proteases or other enzymes involved in disease pathways. Recent studies have demonstrated that derivatives of 2-amino-N-ethyl-N-methylacetamide exhibit inhibitory effects on certain proteases, making them promising candidates for treating conditions like cancer and inflammation.

The synthesis of 2-amino-N-ethyl-N-methylacetamide can be achieved through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of ethyl acetoacetate with formamide under basic conditions, followed by subsequent functional group transformations. Advances in catalytic systems have further refined these synthetic pathways, allowing for more efficient production processes. Such improvements are crucial for translating laboratory discoveries into industrial-scale manufacturing.

From a computational chemistry perspective, 2-amino-N-ethyl-N-methylacetamide has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interactions with biological targets at the atomic level. By leveraging computational tools like molecular dynamics simulations and quantum mechanical calculations, researchers have gained insights into how this compound binds to enzymes and receptors. This knowledge is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 2-amino-N-ethyl-N-methylacetamide are also of great interest. Studies have shown that modifications to its structure can significantly influence its absorption, distribution, metabolism, and excretion (ADME) profiles. For example, introducing hydrophilic groups can enhance oral bioavailability, while lipophilic substitutions may improve membrane permeability. Optimizing these properties is essential for developing drugs that achieve therapeutic levels in vivo while minimizing toxicity.

Another area where 2-amino-N-ethyl-N-methylacetamide has shown promise is in the development of agrochemicals. Amide derivatives are widely used as intermediates in the synthesis of herbicides and pesticides due to their stability and reactivity. Researchers have explored how structural variations of this compound can affect its biological activity against pests or weeds without harming beneficial organisms. Such efforts contribute to creating more sustainable agricultural practices.

The environmental impact of synthesizing and using 2-amino-N-ethyl-N-methylacetamide is another consideration that has garnered attention. Green chemistry principles emphasize minimizing waste and hazardous byproducts throughout the synthetic process. Recent innovations in solvent systems and catalytic methods have made it possible to produce this compound with reduced environmental footprints. These advancements align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 2-amino-N-ethyl-N-methylacetamide (CAS No. 71034-44-1) is a multifaceted compound with significant potential in pharmaceuticals, biotechnology, and agrochemicals. Its unique structural features make it a valuable building block for designing novel therapeutics and functional materials. The latest research highlights its role in peptidomimetic design, drug discovery, and sustainable synthesis methods. As scientific understanding continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing global health and environmental challenges.